Cas no 1598292-28-4 (2-(3-cyclobutylphenyl)propanoic acid)

• Product Name: 2-(3-cyclobutylphenyl)propanoic acid
• CAS No: 1598292-28-4
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6257977
• PubChem ID: 114605688
• Update Time: 2025-06-08

2-(3-cyclobutylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclobutylphenyl)propanoic acid
• 2-(3-cyclobutylphenyl)propanoicacid
• EN300-1137999
• 1598292-28-4

• Inchi： 1S/C13H16O2/c1-9(13(14)15)11-6-3-7-12(8-11)10-4-2-5-10/h3,6-10H,2,4-5H2,1H3,(H,14,15)
• InChI Key： PMSGCYPCJSXXPF-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC=CC(=C1)C1CCC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3-cyclobutylphenyl)propanoic acid

Introduction to 2-(3-cyclobutylphenyl)propanoic acid (CAS No. 1598292-28-4)

2-(3-cyclobutylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1598292-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a unique structural motif combining a cyclobutyl group with a phenyl ring linked to a propanoic acid moiety, presents intriguing possibilities for its applications in drug discovery and synthetic chemistry. The presence of the cyclobutyl substituent imparts steric and electronic properties that can influence its reactivity and biological interactions, making it a subject of interest for medicinal chemists exploring novel molecular architectures.

The structural framework of 2-(3-cyclobutylphenyl)propanoic acid consists of a phenyl ring substituted at the 3-position with a cyclobutyl group, which is further connected to a propanoic acid side chain. This configuration suggests potential interactions with biological targets due to the combined effects of the aromatic ring and the bulky cyclobutyl moiety. The propanoic acid functionality introduces a carboxylic acid group, which is commonly involved in hydrogen bonding and can serve as a key pharmacophoric element in drug design. Such structural features are often exploited in the development of molecules with specific pharmacological activities.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing cycloalkyl-substituted aromatic rings. The cyclobutyl group, in particular, has been shown to modulate the pharmacokinetic properties of molecules by influencing their solubility, metabolic stability, and binding affinity to biological targets. For instance, studies have demonstrated that cycloalkyl groups can enhance the oral bioavailability of small-molecule drugs by reducing their lipophilicity while maintaining or improving their binding interactions with protein receptors. This makes 2-(3-cyclobutylphenyl)propanoic acid a promising candidate for further investigation in drug development pipelines.

The phenyl ring in 2-(3-cyclobutylphenyl)propanoic acid is another critical structural feature that contributes to its potential biological activity. Phenolic compounds are well-known for their diverse pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The combination of a phenyl ring with a cyclobutyl substituent may lead to novel pharmacological profiles that differ from those of simpler phenolic derivatives. This structural complexity opens up avenues for exploring new therapeutic modalities, particularly in areas where traditional drug classes have shown limitations.

From a synthetic chemistry perspective, 2-(3-cyclobutylphenyl)propanoic acid represents an interesting challenge due to its relatively complex structure. The synthesis of this compound would likely involve multi-step organic transformations, including functional group interconversions and regioselective substitutions. Advanced synthetic methodologies such as cross-coupling reactions, cyclization processes, and stereoselective transformations could be employed to construct the desired molecular framework efficiently. The development of robust synthetic routes would not only facilitate access to this compound for academic research but also enable its exploration as a building block for more complex drug candidates.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening and molecular modeling in identifying promising candidates like 2-(3-cyclobutylphenyl)propanoic acid. By leveraging high-throughput virtual screening techniques, researchers can rapidly evaluate the binding affinity of this compound to various biological targets, including enzymes and receptors relevant to human diseases. Such computational approaches can complement experimental efforts by prioritizing molecules for further validation and optimization. This integrative strategy has been instrumental in accelerating the discovery process for novel therapeutic agents.

The potential applications of 2-(3-cyclobutylphenyl)propanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with specialized functions. For example, derivatives of this compound could be explored as chiral auxiliaries or ligands in asymmetric catalysis, where precise control over stereochemistry is essential for achieving high enantioselectivity in chemical transformations. Additionally, its incorporation into materials science applications may yield novel polymers or functional coatings with enhanced mechanical or chemical properties.

In conclusion,2-(3-cyclobutylphenyl)propanoic acid (CAS No. 1598292-28-4) is a structurally intriguing compound with significant potential in pharmaceutical research and synthetic chemistry. Its combination of a cyclobutyl group and a phenyl ring linked to a propanoic acid moiety offers unique opportunities for developing innovative therapeutics and functional materials. As our understanding of molecular structure-activity relationships continues to evolve, compounds like 2-(3-cyclobutylphenyl)propanoic acid will undoubtedly play an important role in shaping the future of chemical biology and drug discovery.